Cas no 638140-39-3 (2-(4-tert-butylphenoxy)methyl-1-(4-methoxyphenyl)methyl-1H-1,3-benzodiazole)

2-(4-tert-Butylphenoxy)methyl-1-(4-methoxyphenyl)methyl-1H-1,3-benzodiazole is a benzodiazole derivative featuring a tert-butylphenoxy and methoxyphenyl substituent, which enhances its stability and solubility in organic matrices. This compound is of interest in materials science and organic synthesis due to its structural rigidity and potential as an intermediate for functionalized heterocycles. The tert-butyl group improves steric hindrance, while the methoxyphenyl moiety contributes to electronic modulation, making it suitable for applications requiring tailored photophysical or coordination properties. Its well-defined molecular architecture allows for precise modifications, facilitating use in advanced chemical research and specialty material development.
2-(4-tert-butylphenoxy)methyl-1-(4-methoxyphenyl)methyl-1H-1,3-benzodiazole structure
638140-39-3 structure
Product Name:2-(4-tert-butylphenoxy)methyl-1-(4-methoxyphenyl)methyl-1H-1,3-benzodiazole
CAS No:638140-39-3
MF:C26H28N2O2
MW:400.512726783752
CID:5932219
PubChem ID:3634748
Update Time:2025-10-13

2-(4-tert-butylphenoxy)methyl-1-(4-methoxyphenyl)methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(4-tert-butylphenoxy)methyl-1-(4-methoxyphenyl)methyl-1H-1,3-benzodiazole
    • 2-((4-(tert-butyl)phenoxy)methyl)-1-(4-methoxybenzyl)-1H-benzo[d]imidazole
    • 1H-Benzimidazole, 2-[[4-(1,1-dimethylethyl)phenoxy]methyl]-1-[(4-methoxyphenyl)methyl]-
    • AKOS001139106
    • F1343-0034
    • 638140-39-3
    • 2-[(4-tert-butylphenoxy)methyl]-1-[(4-methoxyphenyl)methyl]benzimidazole
    • 2-[(4-tert-butylphenoxy)methyl]-1-[(4-methoxyphenyl)methyl]-1H-1,3-benzodiazole
    • Inchi: 1S/C26H28N2O2/c1-26(2,3)20-11-15-22(16-12-20)30-18-25-27-23-7-5-6-8-24(23)28(25)17-19-9-13-21(29-4)14-10-19/h5-16H,17-18H2,1-4H3
    • InChI Key: UJLRJOJUHFTLLA-UHFFFAOYSA-N
    • SMILES: C1(COC2=CC=C(C(C)(C)C)C=C2)N(CC2=CC=C(OC)C=C2)C2=CC=CC=C2N=1

Computed Properties

  • Exact Mass: 400.215078140g/mol
  • Monoisotopic Mass: 400.215078140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 518
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • Density: 1.09±0.1 g/cm3(Predicted)
  • Boiling Point: 591.7±50.0 °C(Predicted)
  • pka: 4.73±0.10(Predicted)

2-(4-tert-butylphenoxy)methyl-1-(4-methoxyphenyl)methyl-1H-1,3-benzodiazole Pricemore >>

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